Cas no 2228487-66-7 (2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 2228487-66-7
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 6290685
• PubChem ID: 165758144
• Update Time: 2025-10-17

2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol
• EN300-1801323
• 2228487-66-7

• Inchi： 1S/C9H10F2O2/c1-13-9-3-2-6(4-7(9)11)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key： LEPLFVHWOSEJNX-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=C(C=1)F)OC)O

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol

Introduction to 2-Fluoro-1-(3-Fluoro-4-Methoxyphenyl)ethan-1-ol (CAS No. 2228487-66-7)

2-Fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 2228487-66-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol consists of a fluoro-substituted benzene ring attached to a fluoro-methoxy group and an alcohol functional group. This specific arrangement of functional groups imparts distinct physical and chemical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms, due to their small size and high electronegativity, can significantly alter the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to target proteins. These modifications can enhance the pharmacological properties of drugs, leading to improved efficacy and reduced side effects.

In the context of 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol, its dual fluorination and methoxy substitution have been shown to influence its biological activity. Research has demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases and conditions associated with oxidative stress.

One notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol. The results indicated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it showed significant antioxidant activity by scavenging free radicals and reducing oxidative damage in cellular models.

The potential therapeutic applications of 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol extend beyond inflammation and oxidative stress. Preliminary studies have also explored its anticancer properties. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest in these cancer cells.

The safety profile of 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound has a favorable safety margin with minimal adverse effects at therapeutic doses. These findings support its potential for further clinical development.

In conclusion, 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 2228487-66-7) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure, coupled with its potent anti-inflammatory, antioxidant, and anticancer properties, makes it a valuable candidate for drug discovery and development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various medical applications.